1-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)methanamine

• Molecular Formula: C12H17ClFN3O
• Molecular Weight: 273.73 g/mol
• IUPAC Name: N-[(1-ethyl-5-fluoro-3-methylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C12H16FN3O.ClH/c1-3-16-12(13)11(9(2)15-16)8-14-7-10-5-4-6-17-10;/h4-6,14H,3,7-8H2,1-2H3;1H
• InChI Key: PUCMJUMMMAUKMR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)CNCC2=CC=CO2)F.Cl

Description

The compound 1-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)methanamine is a pyrazole-derived methanamine featuring a 2-furylmethyl substituent. Its structure combines a fluorinated pyrazole core with a furan-containing side chain, which may confer unique electronic and steric properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to five analogs (Table 1) based on substituent variations, molecular weight, and inferred properties.

Table 1: Structural and Molecular Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
Target Compound : 1-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)-N-(2-furylmethyl)methanamine	Not specified	C₁₄H₁₉FN₄O*	~278.33	- 1-Ethyl-5-fluoro-3-methyl-pyrazole - 2-Furylmethyl
Analog 1 : 1-(1-ethyl-1H-pyrazol-5-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine	1856061-04-5	C₁₂H₁₉FN₆	266.32	- 1-Ethyl-pyrazole - 5-Fluoro-1,3-dimethyl-pyrazole
Analog 2 : [1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine	1823875-42-8	C₆H₈F₃N₃	179.15	- 1-Methyl-4-CF₃-pyrazole
Analog 3 : 1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine	1856100-57-6	C₁₂H₁₈ClF₂N₅	305.76	- 1-Difluoroethyl-pyrazole - 1,5-Dimethyl-pyrazole
Analog 4 : 1-(1-(3-Methoxyphenyl)-1H-pyrazol-4-yl)-N-methylmethanamine	1015846-14-6	C₁₂H₁₅N₃O	217.27	- 3-Methoxyphenyl-pyrazole - N-Methyl
Analog 5 : 1-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]methanamine	1856099-15-4	C₁₄H₂₁FN₆	292.35	- 1-Ethyl-5-fluoro-3-methyl-pyrazole - 1-Methyl-pyrazole

Note: Molecular formula and weight for the target compound are inferred based on structural similarity to analogs.

Key Structural and Functional Differences :

Pyrazole Core Modifications: The target compound and Analog 5 share the 1-ethyl-5-fluoro-3-methyl-pyrazole core, which likely enhances metabolic stability compared to non-fluorinated analogs (e.g., Analog 4) . Analog 2 lacks fluorine but includes a trifluoromethyl group, which increases lipophilicity and may improve membrane permeability .

Analog 3 features a difluoroethyl group, which could enhance electronic effects but may increase steric hindrance .

Molecular Weight and Drug-Likeness :

• The target compound’s molecular weight (~278.33 g/mol) aligns with Lipinski’s Rule of Five, suggesting favorable oral bioavailability compared to heavier analogs like Analog 3 (305.76 g/mol) .

Inferred Pharmacological and Physicochemical Properties

• Electron-Withdrawing Effects : The 5-fluoro substituent on the pyrazole ring (target compound and Analog 5) could stabilize the molecule against oxidative metabolism .
• Bioactivity : While direct data are unavailable, analogs like Analog 4 (with a methoxyphenyl group) have been studied for antimicrobial activity, suggesting the target compound’s furan moiety might similarly interact with biological targets .

Preparation Methods

Cyclocondensation of Hydrazines with 1,3-Diketones

Reaction Scheme :
$$
\text{Hydrazine derivative} + \text{1,3-diketone} \rightarrow \text{Pyrazole intermediate}
$$

• Regioselectivity :
  • Arylhydrazine hydrochlorides yield 1,3-substituted pyrazoles (e.g., 1-ethyl-3-methyl).
  • Free hydrazines favor 1,5-substitution but require protecting groups for 1,3-regiocontrol.
• Example :
  Ethylhydrazine hydrochloride reacts with 5-fluoro-3-methyl-1,3-diketone in chloroform under reflux to form 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-carbaldehyde.

Conditions :

Parameter	Value
Solvent	Chloroform or ethanol
Temperature	Reflux (60–80°C)
Time	2–4 hours
Yield	37–97%

Trichloromethyl Enone Methodology

A regiocontrolled approach using trichloromethyl enones enables precise substitution patterns:

• Cyclocondensation : Trichloromethyl enones react with hydrazines to form 3(5)-trichloromethylpyrazoles.
• Methanolysis : The trichloromethyl group is converted to carboxyalkyl via nucleophilic substitution (e.g., using methanol/KOH).

Functionalization of the Pyrazole Core

N-Alkylation for 1-Ethyl Substitution

Ethylation at the pyrazole N1 position is achieved via:

• Mitsunobu reaction : Using diethyl azodicarboxylate (DEAD) and triphenylphosphine.
• Direct alkylation : Ethyl bromide in the presence of a base (e.g., K₂CO₃).

Example :
$$
\text{Pyrazole} + \text{CH₃CH₂Br} \xrightarrow{\text{DMF, K₂CO₃}} 1\text{-ethylpyrazole derivative}
$$

Fluorination Strategies

Fluorine is introduced either:

• Early-stage : Using fluorinated diketones (e.g., 5-fluoro-1,3-diketone).
• Late-stage : Halogen exchange (e.g., Cl → F via KF/18-crown-6).

Challenges :

• Fluorine’s electronegativity necessitates careful control to avoid side reactions.

Coupling the Methanamine Side Chain

Reductive Amination

The furylmethylamine side chain is introduced via reductive amination:
$$
\text{Pyrazole-4-carbaldehyde} + \text{Furfurylamine} \xrightarrow{\text{NaBH₄}} \text{Target compound}
$$

Conditions :

Parameter	Value
Reducing agent	NaBH₄ or NaBH₃CN
Solvent	Methanol or THF
Yield	52–83%

Nucleophilic Substitution

A chloromethyl intermediate reacts with furfurylamine:
$$
\text{Pyrazole-CH₂Cl} + \text{NH₂(CH₂C₄H₃O)} \xrightarrow{\text{Base}} \text{Target compound}
$$

Optimization :

• Microwave-assisted synthesis reduces reaction time (e.g., 30 minutes vs. 16 hours).

Industrial-Scale Considerations

Continuous Flow Reactors

• Enhance yield and purity by minimizing side reactions.
• Example: Tubular reactors for cyclocondensation steps.

Purification Techniques

• Column chromatography : Silica gel with hexane/ethyl acetate.
• Recrystallization : Ethanol/water mixtures for final product.

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield Range
Cyclocondensation	High regioselectivity	Requires fluorinated precursors	70–97%
Trichloromethyl enone	One-pot synthesis	Harsh methanolysis conditions	37–85%
Reductive amination	Mild conditions	Sensitivity to moisture	52–83%
Microwave-assisted	Rapid reaction times	Specialized equipment needed	68–85%